Cas no 1823362-29-3 (2-Hydroxy-2-(o-chlorophenyl)cyclohexanone)

• Product Name: 2-Hydroxy-2-(o-chlorophenyl)cyclohexanone
• CAS No: 1823362-29-3
• MF: C₁₂H₁₃ClO₂
• MW: 224.683422803879
• CID: 4557931
• Update Time: 2025-10-29

2-Hydroxy-2-(o-chlorophenyl)cyclohexanone Chemical and Physical Properties

Names and Identifiers

• 2-(2-chlorophenyl)-2-hydroxycyclohexan-1-one
• (+/-)-2-(2-chlorophenyl)-2-hydroxycyclohexanone
• 2-(2-chlorophenyl)-2-hydroxycyclohexane-1-one
• (2RS)-2-(2-Chlorophenyl)-2-hydroxycyclohexanone
• Q27268881
• 2-Hydroxy-2-(o-chlorophenyl)cyclohexanone

• Inchi： 1S/C12H13ClO2/c13-10-6-2-1-5-9(10)12(15)8-4-3-7-11(12)14/h1-2,5-6,15H,3-4,7-8H2
• InChI Key： TXHGZWYEGMFTJB-UHFFFAOYSA-N
• SMILES： ClC1C=CC=CC=1C1(C(CCCC1)=O)O

Computed Properties

• Exact Mass: 224.0604073 g/mol
• Monoisotopic Mass: 224.0604073 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 254
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 224.68
• XLogP3: 1.9
• Topological Polar Surface Area: 37.3

Additional information on 2-Hydroxy-2-(o-chlorophenyl)cyclohexanone

Introduction to 2-Hydroxy-2-(o-chlorophenyl)cyclohexanone (CAS No. 1823362-29-3)

2-Hydroxy-2-(o-chlorophenyl)cyclohexanone, identified by the Chemical Abstracts Service Number (CAS No.) 1823362-29-3, is a significant compound in the field of organic chemistry and pharmaceutical research. This molecule, featuring a cyclohexanone core substituted with a hydroxyl group and an o-chlorophenyl moiety, has garnered attention due to its structural versatility and potential applications in synthetic chemistry and drug development.

The structural framework of 2-Hydroxy-2-(o-chlorophenyl)cyclohexanone consists of a six-membered cyclohexane ring with a ketone group at the 2-position and a chlorinated phenyl ring at the 1-position. This configuration imparts unique reactivity, making it a valuable intermediate in the synthesis of more complex molecules. The presence of both hydroxyl and chloro substituents allows for diverse functionalization pathways, which are exploited in various chemical transformations.

In recent years, the compound has been studied for its role in the synthesis of biologically active molecules. The cyclohexanone scaffold is a common motif in many pharmaceuticals, owing to its stability and ability to participate in hydrogen bonding interactions. The o-chlorophenyl group introduces electronic and steric effects that can modulate the reactivity and selectivity of reactions involving this compound.

One of the most intriguing aspects of 2-Hydroxy-2-(o-chlorophenyl)cyclohexanone is its potential application in medicinal chemistry. Researchers have explored its utility as a precursor in the synthesis of novel heterocyclic compounds, which exhibit promising biological activities. For instance, derivatives of this molecule have been investigated for their antimicrobial and anti-inflammatory properties. The hydroxyl group can be easily modified through esterification or etherification reactions, while the chloro substituent can undergo nucleophilic aromatic substitution or metal-catalyzed cross-coupling reactions.

The o-chlorophenyl ring itself is a versatile handle for further functionalization. It can be used to introduce additional pharmacophores or to link different molecular fragments through palladium-catalyzed reactions such as Suzuki-Miyaura or Heck couplings. These transformations have enabled the construction of complex drug-like molecules with tailored biological profiles.

Recent advancements in computational chemistry have also highlighted the importance of 2-Hydroxy-2-(o-chlorophenyl)cyclohexanone as a building block. Molecular modeling studies suggest that this compound can serve as a scaffold for designing molecules with improved solubility and metabolic stability. These properties are critical for the development of orally active drugs that can achieve efficient absorption and distribution within the body.

In addition to its pharmaceutical applications, 2-Hydroxy-2-(o-chlorophenyl)cyclohexanone has found utility in materials science. Its ability to participate in polymerization reactions makes it a potential candidate for developing novel polymeric materials with specific mechanical and thermal properties. The incorporation of this compound into polymer backbones can enhance material performance through steric hindrance or electronic effects introduced by the substituents.

The synthesis of 2-Hydroxy-2-(o-chlorophenyl)cyclohexanone typically involves multi-step organic transformations starting from readily available precursors. Common synthetic routes include Friedel-Crafts acylation followed by reduction, or condensation reactions with chlorobenzaldehyde derivatives. These methods highlight the compound's accessibility and suitability for large-scale production when needed.

Quality control and analytical characterization are crucial aspects when dealing with 2-Hydroxy-2-(o-chlorophenyl)cyclohexanone. Techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and high-performance liquid chromatography (HPLC) are employed to confirm purity and structural integrity. These analytical methods ensure that the compound meets the stringent requirements for use in pharmaceutical research and industrial applications.

The future prospects of 2-Hydroxy-2-(o-chlorophenyl)cyclohexanone are promising, with ongoing research exploring new synthetic strategies and applications. The integration of machine learning algorithms into drug discovery pipelines has accelerated the identification of novel derivatives with enhanced biological activity. This synergy between experimental chemistry and computational methods holds great potential for unlocking the full therapeutic potential of this compound.

In conclusion, 2-Hydroxy-2-(o-chlorophenyl)cyclohexanone (CAS No. 1823362-29-3) is a multifaceted compound with significant implications in pharmaceutical chemistry, materials science, and synthetic organic chemistry. Its unique structural features enable diverse functionalization pathways, making it a valuable tool for researchers seeking to develop new drugs or advanced materials. As our understanding of molecular interactions continues to evolve, compounds like this will undoubtedly play an increasingly important role in shaping the future of chemical innovation.